Cas no 1806317-99-6 (2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid)
2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromobenzo[d]oxazole-7-acetic acid
- 2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid
-
- Inchi: 1S/C9H6BrNO3/c10-9-11-6-3-1-2-5(4-7(12)13)8(6)14-9/h1-3H,4H2,(H,12,13)
- InChI Key: YUFTVBOLUQXRLY-UHFFFAOYSA-N
- SMILES: BrC1=NC2=CC=CC(CC(=O)O)=C2O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- XLogP3: 2.3
- Topological Polar Surface Area: 63.3
2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081005302-250mg |
2-Bromobenzo[d]oxazole-7-acetic acid |
1806317-99-6 | 98% | 250mg |
$723.63 | 2022-03-31 | |
| Alichem | A081005302-500mg |
2-Bromobenzo[d]oxazole-7-acetic acid |
1806317-99-6 | 98% | 500mg |
$1,161.14 | 2022-03-31 | |
| Alichem | A081005302-1g |
2-Bromobenzo[d]oxazole-7-acetic acid |
1806317-99-6 | 98% | 1g |
$1,959.47 | 2022-03-31 |
2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid
Introduction to 2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid (CAS No. 1806317-99-6)
2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid, with the CAS number 1806317-99-6, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzo[d]oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the bromine substituent and the carboxylic acid group in its structure makes it a versatile molecule for various applications in drug discovery and development.
The chemical structure of 2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid consists of a benzene ring fused with an oxazole ring, with a bromine atom attached to the benzene ring and a carboxylic acid group attached to the oxazole ring. This unique arrangement of functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.
Recent studies have highlighted the importance of 2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid has also been investigated for its potential anticancer activity. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings suggest that 2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid could be a valuable lead compound for the development of novel anticancer drugs.
The pharmacokinetic properties of 2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid have also been studied to evaluate its suitability as a drug candidate. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further preclinical and clinical development. However, further studies are needed to optimize its pharmacological properties and to assess its safety and efficacy in animal models.
In terms of synthetic methods, several routes have been reported for the preparation of 2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid. One common approach involves the reaction of 7-bromo-benzo[d]oxazole with an appropriate acylating agent followed by hydrolysis to form the carboxylic acid. Another method involves the coupling of 7-bromo-benzo[d]oxazole with an acrylate derivative followed by reduction to form the final product. These synthetic routes provide flexibility in terms of scale-up and optimization for industrial production.
The potential applications of 2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid extend beyond its direct use as a therapeutic agent. It can also serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop prodrugs that can improve drug delivery and reduce side effects. Additionally, it can be used in combination with other therapeutic agents to enhance their efficacy or to target multiple pathways simultaneously.
In conclusion, 2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid (CAS No. 1806317-99-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and to explore new avenues for its use in treating various diseases.
1806317-99-6 (2-(2-Bromobenzo[d]oxazol-7-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)